N-(3-chloro-4-fluorophenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H14ClFN4O3S2/c1-25-15-5-3-2-4-12(15)18-16(30(25,27)28)9-22-19(24-18)29-10-17(26)23-11-6-7-14(21)13(20)8-11/h2-9H,10H2,1H3,(H,23,26)
• InChI Key: MERMQAVRJFPSLB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H14ClFN4O3S2
• Molecular Weight: 464.9 g/mol
• CAS No.: 895102-48-4

Description

N-(3-chloro-4-fluorophenyl)-2-((6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a heterocyclic compound featuring a benzo[c]pyrimido[4,5-e][1,2]thiazine core substituted with a methyl group at position 6 and a 3-chloro-4-fluorophenylacetamide moiety. The 5,5-dioxido group indicates sulfone functionality, which may enhance metabolic stability compared to non-oxidized sulfur analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and physicochemical differences between the target compound and its closest analogs from the evidence:

Property	Target Compound	N-(2-chlorophenyl)-2-((6-(3-methoxybenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide	N-(3-chlorophenyl)-2-((6-(3-methoxybenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide
Substituent on Acetamide	3-chloro-4-fluorophenyl	2-chlorophenyl	3-chlorophenyl
Substituent on Benzopyrimidothiazine	6-methyl	6-(3-methoxybenzyl)	6-(3-methoxybenzyl)
Molecular Formula	Not explicitly reported (inferred: C₂₀H₁₅ClFN₃O₃S₂)	C₂₆H₂₁ClN₄O₄S₂	Likely C₂₆H₂₁ClN₄O₄S₂ (similar to )
Molecular Weight	~484 g/mol (estimated)	553.1 g/mol	~553 g/mol (similar to )
Key Functional Groups	Chlorofluorophenyl, methyl-sulfone, thioacetamide	Chlorophenyl, methoxybenzyl-sulfone, thioacetamide	Chlorophenyl, methoxybenzyl-sulfone, thioacetamide

Structural and Functional Insights:

Substituent Effects on Bioactivity: The 3-chloro-4-fluorophenyl group in the target compound introduces steric and electronic differences compared to the 2- or 3-chlorophenyl groups in analogs . The fluorine atom may enhance lipophilicity and influence binding interactions in biological targets.

Synthetic Pathways :

• highlights microwave-assisted synthesis for thiazolo[4,5-d]pyrimidine derivatives, suggesting that similar methods (e.g., nucleophilic thiol-displacement reactions) could apply to the target compound .

Such interactions may influence the target’s solid-state properties or solubility.

Sulfone Functionality: The 5,5-dioxido group in all three compounds enhances oxidative stability compared to non-sulfonated thiazines, which is critical for in vivo applications .